Cas no 881190-18-7 (6,7-difluoroindan-1-one)

• Product Name: 6,7-difluoroindan-1-one
• CAS No: 881190-18-7
• MF: C₉H₆F₂O
• MW: 168.140149593353
• MDL: MFCD17677338
• CID: 829405
• PubChem ID: 58950914
• Update Time: 2025-06-14

6,7-difluoroindan-1-one Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-2,3-dihydroinden-1-one
• 6,7-Difluoro-1-indanone
• SCHEMBL1150679
• EN300-264508
• 6,7-difluoro-2,3-dihydro-1H-inden-1-one
• 881190-18-7
• FUHVCFOIJUMUJD-UHFFFAOYSA-N
• AMY27980
• 6,7-Difluoroindanone
• 6,7-difluoroindan-1-one
• DB-350239

• MDL： MFCD17677338
• Inchi： 1S/C9H6F2O/c10-6-3-1-5-2-4-7(12)8(5)9(6)11/h1,3H,2,4H2
• InChI Key： FUHVCFOIJUMUJD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C(CC2)=O)F

Computed Properties

• Exact Mass: 168.03867113g/mol
• Monoisotopic Mass: 168.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6,7-difluoroindan-1-one

Comprehensive Overview of 6,7-Difluoroindan-1-one (CAS No. 881190-18-7): Properties, Applications, and Industry Insights

6,7-Difluoroindan-1-one (CAS No. 881190-18-7) is a fluorinated organic compound belonging to the indanone family. Its unique molecular structure, featuring two fluorine atoms at the 6 and 7 positions, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's high purity and thermal stability have garnered attention in recent years, particularly in the development of novel small-molecule drugs and functional materials.

Recent trends in green chemistry and sustainable synthesis have amplified interest in fluorinated compounds like 6,7-Difluoroindan-1-one. Researchers are exploring its potential in catalysis and bioconjugation, addressing common search queries such as "fluorinated building blocks for drug discovery" and "eco-friendly synthesis of indanone derivatives." The compound's low toxicity profile and compatibility with modern coupling reactions further enhance its appeal.

From a technical perspective, 6,7-Difluoroindan-1-one exhibits a melting point range of 98-102°C and a molecular weight of 170.14 g/mol. Its lipophilicity (LogP ~2.1) makes it particularly useful in optimizing drug permeability, a hot topic in ADME studies. Analytical techniques like HPLC and GC-MS are typically employed for quality control, with purity standards often exceeding 98% for research applications.

The compound's structure-activity relationship (SAR) has been extensively studied in medicinal chemistry. Its rigid bicyclic framework serves as an excellent scaffold for designing kinase inhibitors and GPCR modulators – two of the most searched therapeutic categories in pharmaceutical databases. Recent patent analyses reveal growing applications in neurodegenerative disease research, particularly for targets like PDE4 and MAO enzymes.

In material science, 6,7-Difluoroindan-1-one derivatives contribute to OLED materials and liquid crystal formulations. The fluorine atoms' electron-withdrawing effects enable precise tuning of electroluminescent properties, addressing industry demands for energy-efficient displays. This aligns with frequent searches for "fluorine in optoelectronic materials" and "high-performance organic semiconductors."

Regulatory aspects of 6,7-Difluoroindan-1-one comply with major chemical inventories (e.g., REACH, TSCA). Proper handling requires standard laboratory precautions, though it doesn't fall under restricted substance lists. Storage recommendations include argon atmosphere protection at 2-8°C for long-term stability, a detail often queried by procurement specialists.

The global market for fluorinated fine chemicals is projected to grow at 6.8% CAGR (2023-2030), with 6,7-Difluoroindan-1-one positioned as a niche but strategic material. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C, ²H) to meet demand in metabolomics studies and tracer applications – another trending search topic in analytical chemistry circles.

Future research directions may explore its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, leveraging the fluorine atoms for target engagement optimization. These applications respond to growing interest in "next-generation drug modalities" and "precision medicine platforms," making 6,7-Difluoroindan-1-one a compound to watch in coming years.